Cas no 4546-06-9 (4-(Phosphonomethyl)phenylmethylphosphonic Acid)

4-(Phosphonomethyl)phenylmethylphosphonic Acid is a bifunctional organophosphorus compound featuring two phosphonic acid groups attached to a phenyl ring. Its unique structure enhances chelating properties, making it valuable in applications requiring strong metal ion binding, such as corrosion inhibition, water treatment, and scale prevention. The compound’s stability under acidic and high-temperature conditions further broadens its utility in industrial processes. Additionally, its ability to form stable complexes with divalent and trivalent metal ions is advantageous in catalysis and material science. The presence of dual phosphonic acid groups also contributes to its effectiveness as a dispersant or sequestrant in formulations where precise control over metal interactions is critical.
4-(Phosphonomethyl)phenylmethylphosphonic Acid structure
4546-06-9 structure
Product Name:4-(Phosphonomethyl)phenylmethylphosphonic Acid
CAS No:4546-06-9
MF:C8H12O6P2
MW:266.124804496765
MDL:MFCD05663703
CID:929923
PubChem ID:253660993
Update Time:2025-06-06

4-(Phosphonomethyl)phenylmethylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • p-xylylenebisphosphonic acid
    • p-Xylylenediphosphonic Acid
    • p-xylenediphosphonic acid
    • p-xylylenediphosphonate acid
    • CHEMBL358865
    • [4-(phosphonomethyl)phenyl]methylphosphonic Acid
    • MFCD05663703
    • BDBM50216718
    • ZURHBENZJDSCRG-UHFFFAOYSA-N
    • (benzene-1,4-diyldimethanediyl)bis(phosphonic acid)
    • X0074
    • 4546-06-9
    • T72487
    • Phosphonic acid, [1,4-phenylenebis(methylene)]bis-
    • STL556363
    • BBL102560
    • (1,4-Phenylenebis(methylene))diphosphonic acid
    • {[4-(phosphonomethyl)phenyl]methyl}phosphonic acid
    • CS-0373921
    • YSZC1233
    • AKOS017345037
    • DTXSID40276444
    • p-xylene diphosphonic acid
    • [1,4-phenylenebis(methylene)]bisphosphonic acid
    • p-Xylylenediphosphonic Acid, >/=97%
    • SCHEMBL1617420
    • 4-(Phosphonomethyl)phenylmethylphosphonic Acid
    • MDL： MFCD05663703
    • Inchi： InChI=1S/C8H12O6P2/c9-15(10,11)5-7-1-2-8(4-3-7)6-16(12,13)14/h1-4H,5-6H2,(H2,9,10,11)(H2,12,13,14)
    • InChI Key： ZURHBENZJDSCRG-UHFFFAOYSA-N
    • SMILES： C1=C(C=CC(=C1)CP(=O)(O)O)CP(=O)(O)O

Computed Properties

  • Exact Mass: 266.01100
  • Monoisotopic Mass: 266.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Melting Point: 280°C(lit.)
  • PSA: 134.68000
  • LogP: 1.04200

4-(Phosphonomethyl)phenylmethylphosphonic Acid Security Information

4-(Phosphonomethyl)phenylmethylphosphonic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Phosphonomethyl)phenylmethylphosphonic Acid Pricemore >>

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